Cas no 91618-36-9 (1H,5H-Benzo[ij]quinolizine-2-carboxylicacid, 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo-)
![1H,5H-Benzo[ij]quinolizine-2-carboxylicacid, 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo- structure](https://www.kuujia.com/scimg/cas/91618-36-9x300.png)
91618-36-9 structure
Product Name:1H,5H-Benzo[ij]quinolizine-2-carboxylicacid, 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo-
CAS No:91618-36-9
Molecular Formula:C15H14NO3F
Molecular Weight:275.27496
CID:806727
PubChem ID:71186
1H,5H-Benzo[ij]quinolizine-2-carboxylicacid, 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo- Properties
Names and Identifiers
-
- 1H,5H-Benzo[ij]quinolizine-2-carboxylicacid, 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo-
- Ibafloxacin
- Ibafloxacine
- S25930
- 1H,5H-Benzo(ij)quinolizine-2-carboxylic acid, 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo-
- fluoro-dimethyl-oxo-[?]carboxylic acid
- S 25930
- DTXCID9031642
- AKOS040736414
- CAS-91618-36-9
- Ibafloxacinum [INN-Latin]
- Ibafloxacino [INN-Spanish]
- Ibafloxacin [USAN:INN:BAN]
- R 835
- R835;S25930
- 1H,5H-Benzo[ij]quinolizine-2-carboxylic acid, 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo-
- R835
- SCHEMBL154637
- 6,7-dihydro-5,8-dimethyl-9-fluoro-1-oxo-1H,5H-benzo[ij]quinolizine-2-carboxylic acid
- Tox21_113686
- Q5983609
- IBAFLOXACIN [EMA EPAR VETERINARY]
- R-835
- GTPL10819
- DXKRGNXUIRKXNR-UHFFFAOYSA-N
- CS-7344
- Ibafloxacino
- DTXSID8057853
- HY-U00214
- 7-fluoro-8,12-dimethyl-4-oxo-1-azatricyclo[7.3.1.05,13]trideca-2,5,7,9(13)-tetraene-3-carboxylic acid
- 9-Fluoro-6,7-dihydro-5,8-dimethyl-1-oxo-1H,5H-benzo(ij)quinolizine-2-carboxylic acid
- 6,7-dihydro-5,8-dimethyl-9- fluoro-1-oxo-1H,5H-benzo[ij]quinolizine-2-carboxylic acid
- Ibafloxacine [INN-French]
- IBAFLOXACIN [INN]
- Ibafloxacin (USAN/INN)
- NCGC00249910-01
- CHEMBL170052
- IBAFLOXACIN [USAN]
- IBAFLOXACIN [MART.]
- NS00078046
- 91618-36-9
- 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo-1h,5h-benzo[ij]quinolizine-2-carboxylic acid
- Ibafloxacinum
- Ibaflin
- 53VPK9R0T5
- IBAFLOXACIN [MI]
- D04485
- UNII-53VPK9R0T5
- S-25930
- DA-74376
-
- InChIKey: DXKRGNXUIRKXNR-UHFFFAOYSA-N
- Inchi: InChI=1S/C15H14FNO3/c1-7-3-4-9-8(2)12(16)5-10-13(9)17(7)6-11(14(10)18)15(19)20/h5-7H,3-4H2,1-2H3,(H,19,20)
- SMILES: O=C(C1=CN2C(C)CCC3=C2C(C1=O)=CC(F)=C3C)O
Computed Properties
- Exact Mass: 275.096
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 1
- Monoisotopic Mass: 275.096
- Heavy Atom Count: 20
- Complexity: 490
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.3
- Topological Polar Surface Area: 57.6A^2
Experimental Properties
- Refractive Index: 1.632
- Boiling Point: 477.5°Cat760mmHg
- Melting Point: 269-272°
- Flash Point: 242.6°C
- Density: 1.4
1H,5H-Benzo[ij]quinolizine-2-carboxylicacid, 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo- Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R911613-1mg |
R835 (S25930) |
91618-36-9 | 98% | 1mg |
¥11,064.00 | 2022-08-31 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce52218-1mg |
Ibafloxacine (R835) |
91618-36-9 | 98% | 1mg |
¥6954.00 | 2023-09-07 |
1H,5H-Benzo[ij]quinolizine-2-carboxylicacid, 9-fluoro-6,7-dihydro-5,8-dimethyl-1-oxo- Related Literature
-
Anton Kaufmann,Patrick Butcher,Kathryn Maden,Stephan Walker,Miryam Widmer Analyst 2011 136 1898
-
Nikola Minovski,Marjana Novic,Tom Solmajer RSC Adv. 2015 5 16162
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